Cas no 24994-04-5 (5-(4-Methylphenyl)-1H-tetrazole)

5-(4-Methylphenyl)-1H-tetrazole is a heterocyclic organic compound featuring a tetrazole ring substituted with a 4-methylphenyl group. This structure imparts stability and reactivity, making it valuable in pharmaceutical synthesis, coordination chemistry, and material science applications. The tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability in drug design. Its aromatic methyl group contributes to improved solubility and tailored electronic properties. The compound is commonly utilized as a ligand or intermediate in metal-organic frameworks (MOFs) and catalytic systems. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its potential sensitivity under certain conditions.
5-(4-Methylphenyl)-1H-tetrazole structure
24994-04-5 structure
Product Name:5-(4-Methylphenyl)-1H-tetrazole
CAS No:24994-04-5
MF:C8H8N4
MW:160.17592048645
MDL:MFCD01318164
CID:52608
PubChem ID:285164
Update Time:2025-10-20

5-(4-Methylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-p-Methylphenyl-1H-Tetrazole
    • 5-(4-Methylphenyl)-1H-tetrazole
    • 5-(p-Tolyl)-1H-tetrazole
    • 5-P-Tolyl-1H-Tetrazole
    • 5-(4-methylphenyl)-2H-tetrazole
    • 5-(4'-METHYLPHENYL)-1H-TETRAZOLE
    • 5-(4-Methylphenyl)-2H-1,2,3,4-tetraazole
    • 5-p-methylphenyltetrazole
    • 5-P-Tolyl-2H-Tetrazole
    • 1H-Tetrazole,5-(4-methylphenyl)- (9CI)
    • 1H-Tetrazole, 5-p-tolyl- (8CI)
    • 5-(4-Methylphenyl)-1,2,3,4-tetrazole
    • 5-(4-Methylphenyl)tetrazole
    • 5-(4-Tolyl)-1H-tetrazole
    • 5-(p-Methylphenyl)tetrazole
    • 5-p-Tolyltetrazole
    • NSC141938
    • p-(Tetrazol-5-yl)toluene
    • 5-(p-tolyl)-2H-tetrazole
    • 5-(4-methylphenyl)-2H-1,2,3,4-tetrazole
    • MLS000098927
    • BCCJIAZPYBJASR-UHFFFAOYSA-N
    • 2H-Tetrazole, 5-(4-methylphenyl)-
    • SMR000063542
    • 4-tolyl tetrazole
    • methylphenyltetraazole
    • 5-p-tolyl tetrazole
    • PubChem9172
    • 5-(p-Tolyl)(1H)tetrazole
    • HMS2383J19
    • 4-(4-methylphenyl)-1,2,3,5-(1H)-tetrazole
    • CCG-50054
    • AKOS000296813
    • CS-0095741
    • J-516387
    • Q27198948
    • 5-(4-Tolyl)tetrazole
    • AC-7603
    • A817594
    • SR-01000605077-2
    • 11T-0833
    • MFCD01318164
    • BCCJIAZPYBJASR-UHFFFAOYSA-
    • J-015767
    • AKOS000297148
    • 5-(4-Methylphenyl)-1H-tetrazole, 97%
    • Maybridge3_005266
    • 5-(p-Tolyl)-1H-tetrazole;5-(4-Methylphenyl)-1H-tetrazole
    • FT-0619907
    • SCHEMBL184092
    • F17103
    • Z3219950726
    • HMS1445P08
    • 5-(4-Methylphenyl)-1H-tetraazole #
    • 5-(4-methylphenyl)-1,2,3,4-tetraazole
    • T2486
    • MFCD00277902
    • 24994-04-5
    • cid_285164
    • NSC 141938
    • AB05911
    • AM9930
    • NSC-141938
    • FT-0619663
    • CHEMBL1567531
    • FT-0619664
    • EN300-17710
    • InChI=1/C8H8N4/c1-6-2-4-7(5-3-6)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
    • CHEBI:116179
    • DTXSID70301238
    • IDI1_016653
    • 5-(4-methylphenyl)-1H-1,2,3,4-tetrazole
    • BDBM71709
    • STL169565
    • MDL: MFCD01318164
    • Inchi: 1S/C8H8N4/c1-6-2-4-7(5-3-6)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
    • InChI Key: BCCJIAZPYBJASR-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=CC(C)=CC=2)N=NN1
    • BRN: 131226

Computed Properties

  • Exact Mass: 160.07500
  • Monoisotopic Mass: 160.074896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.241
  • Melting Point: 248°C(lit.)
  • Boiling Point: 260°C
  • Flash Point: 159.1 °C
  • PSA: 54.46000
  • LogP: 1.17510
  • Solubility: Not determined

5-(4-Methylphenyl)-1H-tetrazole Security Information

5-(4-Methylphenyl)-1H-tetrazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-(4-Methylphenyl)-1H-tetrazole

Exploring the Properties and Applications of 5-(4-Methylphenyl)-1H-Tetrazole (CAS No. 24994-04-5)

5-(4-Methylphenyl)-1H-tetrazole, also known by its CAS registry number CAS No. 24994-04-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the tetrazole family, which is a class of nitrogen-rich heterocyclic compounds. The presence of the methyl group at the para position of the phenyl ring introduces unique electronic and structural properties, making it a valuable material for numerous applications.

The molecular structure of 5-(4-Methylphenyl)-1H-tetrazole consists of a tetrazole ring fused with a phenyl group substituted with a methyl group. This arrangement imparts high thermal stability and excellent chemical reactivity, which are critical for its use in various industrial and research settings. Recent studies have highlighted its potential as a building block for advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials are widely used in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

In terms of synthesis, 5-(4-Methylphenyl)-1H-tetrazole can be prepared through various methods, including the reaction of sodium azide with appropriate alkyl halides or via cyclization reactions involving diazodicarboxylate esters. The choice of synthesis method depends on the desired purity, yield, and scalability. Researchers have recently explored green chemistry approaches to synthesize this compound, emphasizing the use of eco-friendly solvents and catalysts to minimize environmental impact.

The physical properties of CAS No. 24994-04-5 include a melting point of approximately 230°C and a solubility profile that makes it suitable for both organic and aqueous environments. These properties make it an ideal candidate for applications in pharmaceuticals, where it can serve as an intermediate in drug synthesis or as a component in drug delivery systems. Additionally, its ability to coordinate with metal ions has led to its use in designing novel catalysts for organic transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(4-Methylphenyl)-1H-tetrazole. Density functional theory (DFT) calculations have revealed that the compound exhibits strong π-conjugation effects due to the phenyl group, enhancing its ability to participate in electron transfer processes. This understanding has paved the way for its application in electrochemical devices, such as supercapacitors and batteries, where efficient charge storage is crucial.

In conclusion, 5-(4-Methylphenyl)-1H-tetrazole (CAS No. 24994-04-5) is a multifaceted compound with promising potential across diverse scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key material for future innovations in chemistry and materials science.

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